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Compound of Interest

Compound Name: N-Propylphthalimide

Cat. No.: B1294304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for N-
Propylphthalimide (CAS No: 5323-50-2). The following sections detail the physical and

chemical properties, toxicological information, personal protection, and emergency procedures

necessary for the safe use of this compound in a laboratory and drug development setting.

Chemical and Physical Properties
N-Propylphthalimide is a white to off-white solid.[1] A summary of its key physical and

chemical properties is provided in the table below.

Property Value Reference

Molecular Formula C₁₁H₁₁NO₂ [1][2][3]

Molecular Weight 189.21 g/mol [1][2][3]

Appearance White to off-white powder [1]

CAS Number 5323-50-2 [1][2][3]

Synonyms

2-Propylisoindoline-1,3-dione,

N-Propyl-1,3-dihydro-1,3-

dioxoisoindole

[1][2]
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Toxicological Information
The primary hazards associated with N-Propylphthalimide are skin and eye irritation.[2] While

specific quantitative acute toxicity data such as LD50 values are not readily available in the

reviewed literature, the compound is classified under the Globally Harmonized System (GHS)

as causing skin and serious eye irritation.[2]

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Experimental Protocols for Toxicological Assessment
The toxicological classifications for skin and eye irritation are typically determined using

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). The following are summaries of the

relevant OECD guidelines.

2.1.1. OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE)

Test Method

This in vitro method is used to identify chemicals that are irritant to the skin. It utilizes a

reconstructed human epidermis model that mimics the biochemical and physiological

properties of the upper layers of human skin.

Principle: A test chemical is applied topically to the RhE tissue. The irritancy of the chemical

is determined by its ability to decrease cell viability below a defined threshold.

Methodology:

Three-dimensional RhE tissues are equilibrated in a culture medium.

The test chemical is applied to the surface of the RhE tissue for a defined period.

Following exposure, the tissue is rinsed and incubated for a post-exposure period.
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Cell viability is then assessed using a colorimetric assay, typically the MTT assay. In this

assay, the vital dye MTT is converted by mitochondrial enzymes in viable cells into a blue

formazan salt, which is then extracted and measured spectrophotometrically.

A chemical is identified as a skin irritant if the tissue viability is reduced below 50% of the

negative control.

2.1.2. OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This in vivo test is designed to assess the potential of a substance to cause eye irritation or

corrosion.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal, with the untreated eye serving as a control. The degree of eye irritation is evaluated

by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.

Methodology:

A single animal is typically used for the initial test.

A single dose of the test substance is applied into the conjunctival sac of one eye.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea (opacity), iris (inflammation), and conjunctiva (redness and swelling)

are scored according to a standardized scale.

If the initial test does not show corrosive or severe irritant effects, the response is

confirmed in up to two additional animals.

Safety and Handling Precautions
Exposure Controls and Personal Protection
To minimize the risk of exposure to N-Propylphthalimide, appropriate engineering controls

and personal protective equipment (PPE) must be used.
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Control Measure Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

dust.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile or

neoprene) and a laboratory coat.

Respiratory Protection

If working outside of a fume hood or if dust

generation is significant, use a NIOSH-approved

respirator with a particulate filter.

Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOx),

carbon monoxide (CO), and carbon dioxide (CO2) may be generated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow the procedures outlined in the workflow diagram below. The

primary objectives are to contain the spill, prevent exposure, and safely clean the affected area.
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Spill of N-Propylphthalimide Occurs

Alert personnel in the immediate area

Assess the spill
Is it a large spill or are you unsure how to proceed?

Evacuate the area
Contact Emergency Services

Yes

Don appropriate Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

No, it is a small, manageable spill

Spill Response Complete

Contain the spill
Cover with a plastic sheet to minimize dust
Use an inert absorbent material for powders

Carefully sweep or scoop the material into a labeled, sealed container for hazardous waste

Decontaminate the spill area with soap and water

Dispose of all contaminated materials (including PPE) as hazardous waste according to institutional and local regulations

Restock spill kit supplies

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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